1-(4-Amino-7-chloro-6,8-dinitro-2-quinazolinyl)-4-(2-furanylcarbonyl)p iperazine HCl
1-(4-Amino-7-chloro-6,8-dinitro-2-quinazolinyl)-4-(2-furanylcarbonyl)p iperazine HCl
Brand Name:
Vulcanchem
CAS No.:
111218-75-8
VCID:
VC0053283
InChI:
InChI=1S/C17H14ClN7O6.ClH/c18-12-10(24(27)28)8-9-13(14(12)25(29)30)20-17(21-15(9)19)23-5-3-22(4-6-23)16(26)11-2-1-7-31-11;/h1-2,7-8H,3-6H2,(H2,19,20,21);1H
SMILES:
C1CN(CCN1C2=NC3=C(C(=C(C=C3C(=N2)N)[N+](=O)[O-])Cl)[N+](=O)[O-])C(=O)C4=CC=CO4.Cl
Molecular Formula:
C17H15Cl2N7O6
Molecular Weight:
484.2 g/mol
1-(4-Amino-7-chloro-6,8-dinitro-2-quinazolinyl)-4-(2-furanylcarbonyl)p iperazine HCl
CAS No.: 111218-75-8
Main Products
VCID: VC0053283
Molecular Formula: C17H15Cl2N7O6
Molecular Weight: 484.2 g/mol
CAS No. | 111218-75-8 |
---|---|
Product Name | 1-(4-Amino-7-chloro-6,8-dinitro-2-quinazolinyl)-4-(2-furanylcarbonyl)p iperazine HCl |
Molecular Formula | C17H15Cl2N7O6 |
Molecular Weight | 484.2 g/mol |
IUPAC Name | [4-(4-amino-7-chloro-6,8-dinitroquinazolin-2-yl)piperazin-1-yl]-(furan-2-yl)methanone;hydrochloride |
Standard InChI | InChI=1S/C17H14ClN7O6.ClH/c18-12-10(24(27)28)8-9-13(14(12)25(29)30)20-17(21-15(9)19)23-5-3-22(4-6-23)16(26)11-2-1-7-31-11;/h1-2,7-8H,3-6H2,(H2,19,20,21);1H |
Standard InChIKey | GKFGHPRJILUARA-UHFFFAOYSA-N |
SMILES | C1CN(CCN1C2=NC3=C(C(=C(C=C3C(=N2)N)[N+](=O)[O-])Cl)[N+](=O)[O-])C(=O)C4=CC=CO4.Cl |
Canonical SMILES | C1CN(CCN1C2=NC3=C(C(=C(C=C3C(=N2)N)[N+](=O)[O-])Cl)[N+](=O)[O-])C(=O)C4=CC=CO4.Cl |
Synonyms | 1-(4-Amino-7-chloro-6,8-dinitro-2-quinazolinyl)-4-(2-furanylcarbonyl)p iperazine HCl |
PubChem Compound | 3066784 |
Last Modified | Nov 11 2021 |
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